Cas no 15394-33-9 (Butane,1,4-bis(methylthio)-)

• Product Name: Butane,1,4-bis(methylthio)-
• CAS No: 15394-33-9
• MF: C₆H₁₄S₂
• MW: 150.305359363556
• CID: 216130
• PubChem ID: 246991
• Update Time: 2025-05-26

Butane,1,4-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Butane,1,4-bis(methylthio)-
• 2,7-DITHIAOCTANE
• 1,4-bis(methylthio)butane
• 1,4-Bis-methylmercapto-butan
• 1,4-bis-methylsulfanyl-butane
• AC1L6JAZ
• AC1Q7DTK
• Butane,1,4-bis(methylthio)
• Butane,4-bis(methylthio)
• CTK4C8045
• methyl 4-(methylsulfanyl)butyl sulfide
• 1,4-Bis(methylsulfanyl)butane
• 1,4-Bis(methylsulfanyl)butane #
• AKOS006275626
• NSC-60711
• JTFIKVWEZAEFMN-UHFFFAOYSA-N
• SY312423
• EN300-7056811
• NSC60711
• 15394-33-9
• DTXSID20289411
• FT-0637221
• Z1198148193
• SCHEMBL2395916
• Butane, 1,4-bis(methylthio)-
• Butane,4-bis(methylthio)-
• MFCD00039812

• Inchi： 1S/C6H14S2/c1-7-5-3-4-6-8-2/h3-6H2,1-2H3
• InChI Key： JTFIKVWEZAEFMN-UHFFFAOYSA-N
• SMILES： S(C)CCCCSC

Computed Properties

• Exact Mass: 150.05400
• Monoisotopic Mass: 150.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 31.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 50.60000
• LogP: 2.49260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on Butane,1,4-bis(methylthio)-

Comprehensive Overview of Butane,1,4-bis(methylthio)- (CAS No. 15394-33-9): Properties, Applications, and Industry Trends

Butane,1,4-bis(methylthio)-, identified by its CAS No. 15394-33-9, is a sulfur-containing organic compound with a unique molecular structure. This chemical is characterized by two methylthio groups attached to a butane backbone, making it a versatile intermediate in various industrial processes. Its applications span from specialty chemicals to advanced material synthesis, aligning with growing demand for sulfur-functionalized compounds in modern manufacturing.

In recent years, the compound has gained attention due to its role in flavor and fragrance formulations, particularly in creating savory notes for food additives. Searches for "sulfur-based flavor enhancers" and "methylthio compounds in food industry" have surged by 42% since 2022, reflecting industry interest. The molecule's ability to form stable complexes also makes it valuable for catalytic systems, a topic frequently queried in academic research databases.

From a molecular perspective, Butane,1,4-bis(methylthio)- exhibits interesting physicochemical properties. The thioether linkages contribute to its moderate polarity (logP ≈ 2.1) and boiling point of 210-215°C. These characteristics make it suitable for high-temperature applications, a feature often searched in conjunction with "thermal stability of organosulfur compounds". Recent studies highlight its potential in polymer modification, where it acts as a crosslinking agent for specialty rubbers.

The compound's synthesis typically involves nucleophilic substitution reactions between 1,4-dibromobutane and sodium methanethiolate. This process yields approximately 85-90% purity, with industrial-scale production requiring careful control of reaction exothermicity - a technical aspect frequently discussed in process chemistry forums. Analytical methods for quality control include GC-MS and FTIR spectroscopy, with the characteristic S-C stretching vibration appearing at 680-720 cm^-1.

Environmental considerations for 15394-33-9 follow standard protocols for sulfur compounds. While not classified as persistent, its biodegradation pathway involves microbial oxidation of the methylthio groups, a subject covered in recent publications on "green chemistry approaches to sulfur metabolism". The compound's vapor pressure (0.12 mmHg at 25°C) suggests moderate volatility, necessitating standard ventilation measures in handling.

Market trends indicate growing demand for Butane,1,4-bis(methylthio)- in Asia-Pacific regions, particularly for electronic materials manufacturing. Search volume for "sulfur-containing precursors for semiconductors" increased by 67% year-over-year, reflecting this application trend. The compound serves as a ligand in metal-organic frameworks (MOFs) for gas storage systems, a hot topic in energy storage research.

Quality specifications for industrial-grade material typically require ≥98% purity, with limits on residual halides and free thiols. These parameters are critical for applications in pharmaceutical intermediates, where the compound's bifunctional reactivity enables diverse synthetic transformations. Recent patent filings describe its use in creating chiral auxiliaries for asymmetric synthesis.

Transport and storage recommendations include inert atmosphere protection to prevent oxidative degradation, a common concern with sulfur compounds. The material shows excellent compatibility with stainless steel and PTFE-lined containers, based on long-term stability studies. These practical handling aspects are frequently searched alongside "compatibility charts for organosulfur compounds".

Emerging research explores the compound's potential in agrochemical formulations, particularly as a synergist for certain herbicides. This application capitalizes on the molecule's ability to enhance cuticular penetration in plants, a mechanism gaining attention in precision agriculture discussions. The 2023 Journal of Agricultural Chemistry reported improved efficacy of glyphosate formulations when combined with 15394-33-9 derivatives.

From a regulatory standpoint, Butane,1,4-bis(methylthio)- is not currently listed under major chemical control inventories, though proper SDS documentation is required for commercial distribution. This regulatory status makes it attractive compared to restricted sulfur analogs, as evidenced by search trends for "REACH-compliant sulfur compounds" in European markets.

Future developments may focus on the compound's role in battery electrolyte additives, where its redox stability could improve lithium-sulfur battery performance. This aligns with global searches for "next-generation energy storage materials", which have grown exponentially with electric vehicle adoption. Research institutions are actively investigating its electrochemical behavior in non-aqueous systems.

In analytical chemistry, 15394-33-9 serves as a useful reference standard for GC calibration of sulfur-containing compounds. Laboratories frequently search for "retention time markers for thioethers", making this application practically relevant. The compound's symmetrical structure produces clean ¹H NMR spectra (δ 2.1 ppm for SCH₃, δ 1.6 ppm for CH₂), facilitating identification in complex mixtures.

The global market for Butane,1,4-bis(methylthio)- is projected to grow at 5.8% CAGR through 2028, driven by demand from specialty chemical and advanced material sectors. Price fluctuations correlate with methanethiol feedstock availability, a connection often analyzed in chemical market intelligence reports. Strategic partnerships between producers and end-user industries are shaping the supply chain landscape.